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Compound of Interest

Compound Name: Glutaric acid

Cat. No.: B7766552

Essential Safety and Handling Guide for Glutaric
Acid

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal plans for the handling of glutaric acid in a laboratory
setting. The following procedural guidance is intended for researchers, scientists, and drug
development professionals to ensure safe operational practices and to build a foundation of
trust in chemical handling.

Health Hazard and Exposure Data

Glutaric acid is a chemical that can cause serious health effects upon contact or inhalation. It
is crucial to understand the associated hazards to handle it safely.

Hazard Classification Description

Causes skin irritation, and in some forms,

severe skin burns.[1][2][3]

Skin Corrosion/Irritation

Eye Damage/Irritation Causes serious eye irritation or damage.[1]
Respiratory Irritation May cause respiratory tract irritation if inhaled.
Ingestion May be harmful if swallowed.
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This table summarizes qualitative hazard data. For specific quantitative exposure limits, refer to
the Safety Data Sheet (SDS) provided by the supplier.

Personal Protective Equipment (PPE) Protocol

Strict adherence to the following PPE guidelines is mandatory when handling glutaric acid to

minimize exposure and ensure personal safety.

PPE Category

Equipment Specification

Protocol

Eye and Face Protection

Chemical safety goggles or
safety glasses with side-
shields conforming to EN166
or OSHA 29 CFR 1910.133

standards. A face shield may

be required for splash hazards.

Always wear eye protection
when handling glutaric acid. In
case of eye contact,
immediately flush with plenty of
water for at least 15 minutes

and seek medical attention.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile or butyl rubber)
and a lab coat or protective
clothing. An apron and sleeve
protectors may also be

necessary.

Inspect gloves for integrity
before use. Remove
contaminated clothing
immediately and wash skin

with soap and water.

Respiratory Protection

A NIOSH or European
Standard EN 149 approved
respirator is necessary if
ventilation is inadequate or

when handling fine dust.

Use in a well-ventilated area,
preferably under a fume hood,
to avoid dust formation and

inhalation.

Experimental Protocol: Safe Handling of Glutaric

Acid

This protocol outlines the step-by-step procedure for safely using glutaric acid in a laboratory

experiment.

1. Preparation and Planning:
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Review the Safety Data Sheet (SDS) for glutaric acid before starting any work.

Ensure that a safety shower and eyewash station are readily accessible and in good working
order.

Prepare your workspace by ensuring it is clean and uncluttered.
Verify that the ventilation system or fume hood is functioning correctly.
. Donning Personal Protective Equipment (PPE):
Put on a lab coat, ensuring it is fully buttoned.
Wear chemical safety goggles.
Put on the appropriate chemical-resistant gloves.
. Handling and Use:

Handle glutaric acid in a well-ventilated area or under a chemical fume hood to minimize
inhalation of dust.

Avoid direct contact with skin, eyes, and clothing.
When weighing, do so carefully to avoid creating dust.
Keep the container tightly closed when not in use.

. Storage:

Store glutaric acid in a cool, dry, and well-ventilated area away from incompatible materials
such as oxidizing agents, bases, and reducing agents.

Ensure the storage container is clearly labeled and tightly sealed.
. Disposal:

Dispose of glutaric acid and any contaminated materials as hazardous waste.
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o Contact a licensed professional waste disposal service for disposal.
e Do not allow the chemical to enter drains.
» Contaminated packaging should be disposed of as unused product.

Emergency and Spill Response Workflow

The following diagram illustrates the step-by-step workflow for responding to a glutaric acid
spill. Adherence to this protocol is critical to contain the spill and mitigate potential hazards.
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Immediate Actions

Evacuate non-essential personnel

l

Ensure adequate ventilation

:

Don appropriate PPE

Spill Containrrvent & Cleanup

Dampen solid spill with water

l

Sweep or shovel into a suitable container

l

Use absorbent paper for remaining material

l

Seal contaminated materials in a plastic bag

Decontamination & Disposal

Wash contaminated surfaces with soap and water

Dispose of waste through a licensed service

:

Verify area is clean before reentry

Click to download full resolution via product page

Caption: Workflow for handling a glutaric acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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